Cas no 852141-04-9 (N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide)

• Product Name: N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide
• CAS No: 852141-04-9
• MF: C₂₀H₂₃N₃O₅S
• MW: 417.47872376442
• CID: 5892115
• PubChem ID: 18553536
• Update Time: 2025-10-24

N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• Methanesulfonamide, N-[4-[1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl]-
• F0652-0061
• AKOS024592131
• Z1095162688
• 852141-04-9
• N-{4-[1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[4-[2-acetyl-3-(2,3-dimethoxyphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• SCHEMBL14133786
• N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

• Inchi： 1S/C20H23N3O5S/c1-13(24)23-18(16-6-5-7-19(27-2)20(16)28-3)12-17(21-23)14-8-10-15(11-9-14)22-29(4,25)26/h5-11,18,22H,12H2,1-4H3
• InChI Key： LMXNMHUVOCJBSK-UHFFFAOYSA-N
• SMILES： CS(NC1=CC=C(C2CC(C3=CC=CC(OC)=C3OC)N(C(C)=O)N=2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 417.13584202g/mol
• Monoisotopic Mass: 417.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 562.9±60.0 °C(Predicted)
• pka: 8.42±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide

Comprehensive Overview of N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide (CAS No. 852141-04-9)

N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide, identified by its CAS No. 852141-04-9, is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structure combining a dihydro-1H-pyrazole core with methanesulfonamide and acetyl functional groups, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

The compound’s 2,3-dimethoxyphenyl moiety is a critical structural element, often associated with bioactive molecules targeting neurological and inflammatory pathways. Recent studies highlight its relevance in addressing neurodegenerative diseases and chronic inflammation, two areas where current treatments often fall short. As the scientific community seeks alternatives to conventional therapies, CAS No. 852141-04-9 has emerged as a candidate for further exploration, especially in the context of small-molecule inhibitors and kinase modulation.

From a synthetic chemistry perspective, the preparation of N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide involves multi-step organic reactions, including cyclocondensation and sulfonylation. Its purity and stability are paramount for research applications, prompting advancements in analytical techniques such as HPLC and LC-MS for characterization. These methods ensure reproducibility, a key concern for laboratories focusing on high-throughput screening (HTS) and precision medicine.

In the era of AI-driven drug discovery, compounds like CAS No. 852141-04-9 are increasingly studied via in silico modeling to predict binding affinities and off-target effects. This aligns with growing user searches for "computational chemistry in drug design" and "machine learning for compound optimization." Such approaches reduce experimental costs and accelerate the identification of lead compounds, making 852141-04-9 a case study in modern cheminformatics.

Beyond its biochemical potential, the compound’s patent landscape and regulatory status are frequently queried topics. While not classified as hazardous, its handling requires standard laboratory safety protocols. Environmental and green chemistry considerations also play a role, as researchers explore sustainable synthesis routes to minimize waste and energy consumption—a trend reflecting broader interest in "green pharmaceuticals."

In summary, N-{4-1-acetyl-5-(2,3-dimethoxyphenyl)-4,5-dihydro-1H-pyrazol-3-ylphenyl}methanesulfonamide represents a convergence of medicinal chemistry, computational biology, and sustainable science. Its study addresses pressing health challenges while leveraging cutting-edge technologies, making it a compelling subject for both academia and industry. Future research may focus on its clinical translation and mechanistic elucidation, further solidifying its role in next-generation therapeutics.